1-methyl-4-(3-methylbenzyl)piperazine

• IUPAC Name: 1-methyl-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C13H20N2/c1-12-4-3-5-13(10-12)11-15-8-6-14(2)7-9-15/h3-5,10H,6-9,11H2,1-2H3
• InChI Key: GPUNOVJFCWZTGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C
• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol

Description

1-methyl-4-(3-methylbenzyl)piperazine (MMBP) is a piperazine derivative that has been extensively studied for its potential use in scientific research. MMBP is a psychoactive compound that has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-(3-methylbenzyl)piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin receptor agonist. This compound has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperthermia in animals. This compound has also been found to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects. Additionally, this compound has been found to have anxiogenic effects, meaning that it can induce anxiety in animals.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-(3-methylbenzyl)piperazine in lab experiments is that it has been extensively studied and has a well-established synthesis method. Additionally, this compound has been found to have potential as a pharmacological tool for studying the function of certain neurotransmitter systems. However, one limitation of using this compound in lab experiments is that it is a psychoactive compound and may have unwanted effects on behavior and cognition.

Future Directions

There are several future directions for research on 1-methyl-4-(3-methylbenzyl)piperazine. One potential direction is to study its effects on other neurotransmitter systems, such as glutamate and GABA. Additionally, further research is needed to fully understand the mechanism of action of this compound. Finally, more research is needed to determine the potential therapeutic applications of this compound, such as in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 1-methyl-4-(3-methylbenzyl)piperazine involves the reaction of piperazine with 3-methylbenzyl chloride and methyl iodide. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then purified using column chromatography.

Scientific Research Applications

1-methyl-4-(3-methylbenzyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have potential as a pharmacological tool for studying the function of certain neurotransmitter systems, such as dopamine and serotonin. This compound has also been used to study the effects of psychoactive compounds on behavior and cognition.